Cas no 2248301-79-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate
• CAS No: 2248301-79-1
• MF: C₁₃H₆F₂N₂O₅
• MW: 308.193950176239
• CID: 5750723
• PubChem ID: 165731342
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate
• 2248301-79-1
• EN300-6514988

• Inchi： 1S/C13H6F2N2O5/c14-10(15)8-5-9(21-16-8)13(20)22-17-11(18)6-3-1-2-4-7(6)12(17)19/h1-5,10H
• InChI Key： CXNRBGBOOHRODM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)ON=1)F

Computed Properties

• Exact Mass: 308.02447762g/mol
• Monoisotopic Mass: 308.02447762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate (CAS No. 2248301-79-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate (CAS No. 2248301-79-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindole derivatives and is characterized by the presence of a difluoromethyl group and a 1,2-oxazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical research endeavors.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of an appropriate isoindole derivative with a difluoromethylated carboxylic acid. This process typically proceeds via a coupling reaction followed by cyclization to form the desired product. The use of advanced synthetic techniques and catalysts has significantly improved the yield and purity of this compound, making it more accessible for further investigation.

In terms of its chemical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate exhibits high stability under various conditions. The presence of the difluoromethyl group enhances its lipophilicity and metabolic stability, which are crucial factors for drug development. Additionally, the 1,2-oxazole moiety contributes to its reactivity and can participate in various chemical transformations. These properties make it an attractive scaffold for the design of new drugs with improved pharmacokinetic profiles.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate has been evaluated in several studies. Preliminary in vitro assays have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors. For instance, it has been reported to inhibit the activity of certain kinases involved in cancer cell proliferation and signaling pathways. This makes it a potential lead compound for the development of anticancer drugs.

In addition to its anticancer potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate has also shown promise in other therapeutic areas. Recent studies have explored its anti-inflammatory properties and its ability to modulate immune responses. These findings suggest that this compound could be useful in treating inflammatory diseases and autoimmune disorders.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(difluoromethyl)-1,2-oxazole-5-carboxylate is another important aspect that has been investigated. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H isoindol 2 yl 3 (difluoromethyl) 1 2 oxazole 5 carboxylate (CAS No. 2248301 79 1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research aims to optimize its structure for enhanced efficacy and safety, paving the way for its potential use in clinical settings.